Cas no 2229540-54-7 (2-(4-bromo-3-chlorophenyl)ethanimidamide)

• Product Name: 2-(4-bromo-3-chlorophenyl)ethanimidamide
• CAS No: 2229540-54-7
• MF: C₈H₈BrClN₂
• MW: 247.519519805908
• CID: 6158531
• PubChem ID: 141257597
• Update Time: 2025-10-23

2-(4-bromo-3-chlorophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-chlorophenyl)ethanimidamide
• 2229540-54-7
• EN300-1908290

• Inchi： 1S/C8H8BrClN2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H3,11,12)
• InChI Key： JXPXZFYMYWFYOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CC(=N)N

Computed Properties

• Exact Mass: 245.95594g/mol
• Monoisotopic Mass: 245.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(4-bromo-3-chlorophenyl)ethanimidamide

Comprehensive Overview of 2-(4-bromo-3-chlorophenyl)ethanimidamide (CAS No. 2229540-54-7): Properties, Applications, and Industry Insights

2-(4-bromo-3-chlorophenyl)ethanimidamide (CAS No. 2229540-54-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a bromine- and chlorine-substituted phenyl ring coupled with an ethanimidamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number ensures precise identification in global chemical databases, addressing the growing demand for traceability in R&D.

In recent years, the compound has been explored for its potential in drug discovery, particularly in targeting enzyme inhibition pathways. Researchers highlight its role in developing small-molecule inhibitors, a trending topic in AI-driven drug design. With the rise of computational chemistry tools, studies on 2229540-54-7 have accelerated, aligning with industry searches for "halogenated phenyl derivatives in medicine" or "imidamide applications 2024."

The synthesis of 2-(4-bromo-3-chlorophenyl)ethanimidamide involves multi-step reactions, often starting from 4-bromo-3-chlorobenzaldehyde. Optimized protocols emphasize green chemistry principles, reflecting the market's focus on sustainable synthesis. Analytical techniques like HPLC and NMR are critical for purity verification, as impurities may affect downstream applications—a key concern for laboratories prioritizing high-precision intermediates.

Beyond pharmaceuticals, this compound shows promise in agrochemical innovation. Its halogenated structure aligns with research into next-generation pesticides with lower environmental persistence. Queries such as "eco-friendly halogenated agrochemicals" or "CAS 2229540-54-7 crop protection" underscore its relevance. Regulatory compliance remains paramount, with strict adherence to REACH and FDA guidelines for industrial use.

Storage and handling of 2229540-54-7 require inert atmospheres and moisture-free conditions, per standard practices for imidamide derivatives. Suppliers increasingly address cold-chain logistics to maintain stability, responding to procurement trends for temperature-sensitive chemicals. The compound's MSDS details are frequently updated to meet global safety standards.

Market analysts note rising demand for CAS 2229540-54-7 in Asia-Pacific biotech hubs, driven by investments in preclinical research. Patent filings involving its derivatives have surged, particularly for kinase inhibitors—a hotspot in oncology. This correlates with search terms like "bromophenyl imidamide patents" and "2229540-54-7 supplier data," indicating commercial interest.

Future directions include exploring structure-activity relationships (SAR) of 2-(4-bromo-3-chlorophenyl)ethanimidamide analogs. Collaborative studies between academia and pharma giants aim to unlock novel therapeutic scaffolds, while AI-based molecular modeling reduces trial-and-error cycles. Such advancements position this compound as a focal point in rational drug design methodologies.